Cas no 1443310-00-6 (4-iso-Butoxy-3-fluorobenzoyl chloride)

• Product Name: 4-iso-Butoxy-3-fluorobenzoyl chloride
• CAS No: 1443310-00-6
• MF: C₁₁H₁₂ClFO₂
• MW: 230.663186073303
• MDL: MFCD22372996
• CID: 5170292
• Update Time: 2026-03-04

4-iso-Butoxy-3-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-iso-Butoxy-3-fluorobenzoyl chloride

• MDL： MFCD22372996
• Inchi： 1S/C11H12ClFO2/c1-7(2)6-15-10-4-3-8(11(12)14)5-9(10)13/h3-5,7H,6H2,1-2H3
• InChI Key： SCRAZMAJDKASFN-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC=C(OCC(C)C)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-iso-Butoxy-3-fluorobenzoyl chloride

Professional Introduction to Compound with CAS No. 1443310-00-6 and Product Name: 4-iso-Butoxy-3-fluorobenzoyl chloride

4-iso-Butoxy-3-fluorobenzoyl chloride (CAS No. 1443310-00-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, serves as a crucial intermediate in the synthesis of various biologically active molecules. The presence of both an iso-butoxy group and a fluorobenzoyl chloride moiety makes it a versatile building block for the development of novel therapeutic agents.

The iso-butoxy group, attached to the benzene ring, introduces steric hindrance and electronic effects that can modulate the reactivity and binding affinity of the compound. This feature is particularly valuable in medicinal chemistry, where precise control over molecular interactions is essential for designing drugs with high specificity and efficacy. On the other hand, the fluorobenzoyl chloride part of the molecule enhances its utility as a chlorinating agent, facilitating further functionalization through nucleophilic substitution reactions. Such properties make it an indispensable tool in synthetic organic chemistry.

In recent years, there has been a surge in research focused on developing novel fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. 4-iso-Butoxy-3-fluorobenzoyl chloride aligns well with this trend, as it provides a ready-made scaffold for incorporating fluorine atoms into drug candidates. Fluorine substitution is known to significantly influence the bioavailability, lipophilicity, and overall pharmacological activity of molecules. Consequently, compounds derived from 4-iso-Butoxy-3-fluorobenzoyl chloride have the potential to exhibit superior pharmacological properties compared to their non-fluorinated counterparts.

One of the most compelling applications of 4-iso-Butoxy-3-fluorobenzoyl chloride is in the synthesis of protease inhibitors, which are critical in treating a wide range of diseases, including HIV/AIDS and cancer. Proteases are enzymes that play a pivotal role in various biological pathways, and inhibiting their activity can lead to therapeutic benefits. The unique structural features of 4-iso-Butoxy-3-fluorobenzoyl chloride allow it to act as a precursor for designing potent protease inhibitors by providing a scaffold that can be easily modified to target specific protease enzymes.

Moreover, recent studies have highlighted the compound's role in developing kinase inhibitors. Kinases are another class of enzymes that are frequently targeted in drug discovery due to their involvement in numerous cellular processes. By leveraging the reactivity of the fluorobenzoyl chloride group, researchers can introduce fluorinated aromatic rings into kinase inhibitors, which has been shown to improve binding affinity and selectivity. This approach has led to the discovery of several promising drug candidates that are currently undergoing preclinical evaluation.

The synthetic utility of 4-iso-Butoxy-3-fluorobenzoyl chloride extends beyond its role as an intermediate in drug development. It has also been employed in materials science and agrochemical research. For instance, fluorinated compounds derived from this molecule have shown promise as advanced materials with enhanced thermal stability and chemical resistance. Additionally, they serve as key intermediates in synthesizing fluorinated pesticides and herbicides, which exhibit improved efficacy against resistant pests while maintaining environmental safety.

In conclusion, 4-iso-Butoxy-3-fluorobenzoyl chloride (CAS No. 1443310-00-6) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable tool for synthesizing biologically active molecules, particularly in pharmaceutical applications. The growing interest in fluorinated compounds underscores its importance as a building block for next-generation therapeutics. As research continues to uncover new applications for this compound, its role in advancing chemical science is set to expand further.